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Compound of Interest

Compound Name: Bromo-PEG7-alcohol

Cat. No.: B8096006 Get Quote

Essential Safety and Handling Guide for Bromo-
PEG7-alcohol
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Bromo-PEG7-alcohol. The following procedural guidance is designed to ensure safe

laboratory operations and to build a foundation of trust in our commitment to your safety

beyond the product itself.

Product Information and Safety Data Summary
While a specific Safety Data Sheet (SDS) for Bromo-PEG7-alcohol is not publicly available,

information from analogous compounds and general chemical safety principles allows for a

comprehensive operational plan. Bromo-PEG7-alcohol is a polyethylene glycol (PEG)

derivative containing a terminal bromide group. PEG compounds are generally characterized

by low toxicity. However, the presence of a bromoalkane functional group necessitates careful

handling.
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Property Data Source

Chemical Name Bromo-PEG7-alcohol N/A

CAS Number 86220-35-1 [1]

Molecular Formula C14H29BrO7 N/A

Molecular Weight 389.28 g/mol [1]

Appearance Colorless to light yellow liquid [1]

Storage Temperature 2-8°C [1]

A Safety Data Sheet for a similar compound, Br-PEG-Maleimide, classifies it as not a

hazardous substance or mixture according to Regulation (EC) No. 1272/2008.[2] However, it is

crucial to treat all new or uncharacterized substances with a high degree of caution.

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling Bromo-PEG7-alcohol to minimize

exposure risk.

PPE Category Specific Recommendations

Eye Protection Chemical safety goggles are required.

Hand Protection
Wear common chemical-resistant gloves (e.g.,

nitrile).

Skin and Body Protection A standard laboratory coat must be worn.

Respiratory Protection

Use in a well-ventilated area. A fume hood is

recommended for procedures that may generate

aerosols or vapors. Avoid inhalation of vapor or

gas.

Operational Plan: Handling Procedures
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Adherence to a strict operational workflow is essential for the safe handling of Bromo-PEG7-
alcohol.

3.1. Engineering Controls

Work in a well-ventilated laboratory.

Use a chemical fume hood for all weighing, transferring, and reaction steps to minimize

inhalation exposure.

3.2. Personal Hygiene

Wash hands thoroughly with soap and water after handling the compound, before breaks,

and at the end of the workday.

Do not eat, drink, or smoke in laboratory areas.

3.3. Handling Protocol

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your

workspace in a chemical fume hood, covering the surface with an absorbent, disposable

liner.

Weighing and Transfer: Conduct all weighing and transfers of Bromo-PEG7-alcohol within

the fume hood. Use appropriate tools (e.g., spatulas, pipettes) to avoid direct contact.

Reaction Setup: When setting up reactions, ensure all glassware is properly secured.

Bromo-PEG compounds can react with nucleophiles such as thiols.

Post-Handling: After handling, decontaminate all surfaces and equipment. Dispose of all

contaminated disposable materials as hazardous waste.

Disposal Plan
Proper disposal of Bromo-PEG7-alcohol and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation
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Bromo-PEG7-alcohol is a halogenated organic compound.

All waste containing this compound, including unused product, reaction mixtures, and

contaminated materials (e.g., gloves, pipette tips, paper towels), must be collected in a

designated, clearly labeled hazardous waste container for halogenated organic waste.

Do not mix with non-halogenated waste streams.

4.2. Disposal Procedure

Collect all liquid waste in a sealed, properly labeled container.

Collect all solid waste (e.g., contaminated gloves, wipes) in a separate, sealed, and labeled

container.

Follow your institution's specific guidelines for the final disposal of hazardous chemical

waste. This typically involves collection by a certified hazardous waste management

company.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Spill

Absorb the spill with an inert material (e.g.,

vermiculite, dry sand) and place it in a chemical

waste container. Do not flush to sewer. Ensure

adequate ventilation.

Experimental Workflow and Safety Diagram
The following diagram illustrates the logical workflow for the safe handling of Bromo-PEG7-
alcohol.
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Caption: Workflow for Safe Handling of Bromo-PEG7-alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PEG7-alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8096006#personal-protective-equipment-for-
handling-bromo-peg7-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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